Rosuvastatin tert-Butyl Ester
Rosuvastatin tert-Butyl Ester
Brand Name:
Vulcanchem
CAS No.:
355806-00-7
VCID:
VC0041824
InChI:
InChI=1S/C26H36FN3O6S/c1-16(2)23-21(13-12-19(31)14-20(32)15-22(33)36-26(3,4)5)24(17-8-10-18(27)11-9-17)29-25(28-23)30(6)37(7,34)35/h8-13,16,19-20,31-32H,14-15H2,1-7H3/b13-12+/t19-,20-/m1/s1
SMILES:
CC(C)C1=NC(=NC(=C1C=CC(CC(CC(=O)OC(C)(C)C)O)O)C2=CC=C(C=C2)F)N(C)S(=O)(=O)C
Molecular Formula:
C26H36FN3O6S
Molecular Weight:
537.6 g/mol
Rosuvastatin tert-Butyl Ester
CAS No.: 355806-00-7
Reference Standards
VCID: VC0041824
Molecular Formula: C26H36FN3O6S
Molecular Weight: 537.6 g/mol
CAS No. | 355806-00-7 |
---|---|
Product Name | Rosuvastatin tert-Butyl Ester |
Molecular Formula | C26H36FN3O6S |
Molecular Weight | 537.6 g/mol |
IUPAC Name | tert-butyl (E,3R,5S)-7-[4-(4-fluorophenyl)-2-[methyl(methylsulfonyl)amino]-6-propan-2-ylpyrimidin-5-yl]-3,5-dihydroxyhept-6-enoate |
Standard InChI | InChI=1S/C26H36FN3O6S/c1-16(2)23-21(13-12-19(31)14-20(32)15-22(33)36-26(3,4)5)24(17-8-10-18(27)11-9-17)29-25(28-23)30(6)37(7,34)35/h8-13,16,19-20,31-32H,14-15H2,1-7H3/b13-12+/t19-,20-/m1/s1 |
Standard InChIKey | IJHZGLLGELSZAF-OKLSWEBGSA-N |
Isomeric SMILES | CC(C)C1=NC(=NC(=C1/C=C/[C@H](C[C@H](CC(=O)OC(C)(C)C)O)O)C2=CC=C(C=C2)F)N(C)S(=O)(=O)C |
SMILES | CC(C)C1=NC(=NC(=C1C=CC(CC(CC(=O)OC(C)(C)C)O)O)C2=CC=C(C=C2)F)N(C)S(=O)(=O)C |
Canonical SMILES | CC(C)C1=NC(=NC(=C1C=CC(CC(CC(=O)OC(C)(C)C)O)O)C2=CC=C(C=C2)F)N(C)S(=O)(=O)C |
Appearance | Powder |
Synonyms | (3R,5S,6E)-7-[4-(4-Fluorophenyl)-6-(1-methylethyl)-2-[methyl(methylsulfonyl)amino]-5-pyrimidinyl]-3,5-dihydroxy-6-heptenoic Acid 1,1-Dimethylethyl Ester; (3R,5S,6E)-7-[4-(4-Fluorophenyl)-6-isopropyl-2-[(methanesulfonyl)methylamino]pyrimidin-5-yl]-3,5 |
PubChem Compound | 11478210 |
Last Modified | Nov 11 2021 |
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